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Compound of Interest

Compound Name: N-Benzylidene-tert-butylamine

Cat. No.: B1206100 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides immediate and essential information for the safe handling

and disposal of N-Benzylidene-tert-butylamine, including personal protective equipment

(PPE) recommendations and operational plans.

Physicochemical Properties
A clear understanding of the substance's properties is critical for safe handling. The following

table summarizes the key physicochemical data for N-Benzylidene-tert-butylamine.
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Property Value

CAS Number 6852-58-0[1]

Molecular Formula C₁₁H₁₅N[1]

Molecular Weight 161.24 g/mol [2]

Appearance Clear, colorless to yellow liquid

Density 0.906 g/mL at 25°C[1]

Boiling Point 209°C[1]

Melting Point -30°C[1]

Flash Point 78°C (172.4°F) - closed cup

Refractive Index n20/D 1.52[1]

Hazard Identification and Personal Protective
Equipment (PPE)
N-Benzylidene-tert-butylamine is classified as a hazardous substance. It is harmful if

swallowed, causes skin and eye irritation, may cause an allergic skin reaction, and is

suspected of causing cancer. It may also cause respiratory irritation. Therefore, strict

adherence to PPE guidelines is mandatory.
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Hazard Classification GHS Pictograms

Acute Toxicity, Oral (Category 4) GHS07

Skin Irritation (Category 2) GHS07

Eye Irritation (Category 2) GHS07

Respiratory Sensitization (Category 1) GHS08

Skin Sensitization (Category 1) GHS07

Carcinogenicity (Category 2) GHS08

Specific Target Organ Toxicity – Single

Exposure (Category 3), Respiratory System
GHS07

Required Personal Protective Equipment:

Protection Type Specification

Eye Protection Chemical safety goggles or a face shield.[1]

Hand Protection
Chemical-resistant gloves (e.g., nitrile rubber).

Inspect gloves before use.[1]

Skin and Body Protection

Laboratory coat, long-sleeved clothing, and

closed-toe shoes. Consider additional protective

clothing if splashing is a risk.

Respiratory Protection

A NIOSH-approved respirator with an

appropriate cartridge (e.g., type ABEK) is

necessary if working in a poorly ventilated area

or when vapors/aerosols may be generated.[1]

Operational Plan: Step-by-Step Handling and
Disposal
A systematic approach to handling and disposal minimizes risks. The following workflow

outlines the necessary steps.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.chemsrc.com/en/cas/6852-58-0_555456.html
https://www.chemsrc.com/en/cas/6852-58-0_555456.html
https://www.chemsrc.com/en/cas/6852-58-0_555456.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Handling N-Benzylidene-tert-butylamine

Preparation

Handling

Decontamination & Cleanup

Waste Disposal

1. Don Appropriate PPE

2. Work in a Ventilated Area

3. Assemble All Necessary Equipment

4. Carefully Transfer the Chemical

5. Perform Experimental Procedures

6. Decontaminate Glassware and Surfaces

7. Remove PPE Correctly

8. Segregate and Label Hazardous Waste

9. Dispose of Waste via Approved Channels

Click to download full resolution via product page

Safe Handling Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1206100?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols:

1. Preparation:

Don Appropriate PPE: Before entering the laboratory, ensure all required PPE is worn

correctly as detailed in the table above.

Work in a Ventilated Area: All handling of N-Benzylidene-tert-butylamine must be

conducted in a well-ventilated laboratory, preferably within a chemical fume hood.[3]

Assemble All Necessary Equipment: Gather all required glassware, reagents, and waste

containers to avoid leaving the designated work area during the experiment.

2. Handling:

Carefully Transfer the Chemical: Use appropriate tools, such as a pipette or a syringe, to

transfer the liquid. Avoid splashing.

Perform Experimental Procedures: Conduct the experiment as planned, maintaining

awareness of the chemical's hazards.

3. Decontamination & Cleanup:

Decontaminate Glassware and Surfaces: Thoroughly clean all contaminated glassware and

work surfaces with an appropriate solvent.

Remove PPE Correctly: Remove gloves and other PPE in a manner that avoids

contaminating your skin. Wash hands thoroughly after handling the chemical.

4. Waste Disposal:

Segregate and Label Hazardous Waste: Collect all waste containing N-Benzylidene-tert-
butylamine in a designated, properly labeled, and sealed hazardous waste container.[4] Do

not mix with other waste streams unless compatible.

Dispose of Waste via Approved Channels: Dispose of the hazardous waste through your

institution's environmental health and safety office, following all local, state, and federal

regulations.[4]
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First Aid Measures:

If Inhaled: Move the person to fresh air and keep them comfortable for breathing. If

respiratory symptoms develop, seek medical attention.[3]

If on Skin: Immediately remove all contaminated clothing. Rinse the skin with plenty of water.

If skin irritation or a rash occurs, get medical advice.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing. If eye irritation persists, seek medical attention.[3]

If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you

feel unwell.[5]

By adhering to these safety protocols and operational plans, you can significantly mitigate the

risks associated with handling N-Benzylidene-tert-butylamine and ensure a safe laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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